1-S-[(1Z)-N-(sulfonatooxy)pent-4-enimidoyl]-1-thio-beta-D-glucopyranose

• Molecular Formula: C11H18NO9S2-
• Molecular Weight: 372.4 g/mol
• IUPAC Name: [(Z)-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]sulfanylpent-4-enylideneamino] sulfate
• InChI: InChI=1S/C11H19NO9S2/c1-2-3-4-7(12-21-23(17,18)19)22-11-10(16)9(15)8(14)6(5-13)20-11/h2,6,8-11,13-16H,1,3-5H2,(H,17,18,19)/p-1/b12-7-/t6-,8-,9+,10-,11+/m1/s1
• InChI Key: PLYQBXHVYUJNQB-IIPHORNXSA-M
• Isomeric SMILES: C=CCC/C(=N/OS(=O)(=O)[O-])/S[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O)O)O
• SMILES: C=CCCC(=NOS(=O)(=O)[O-])SC1C(C(C(C(O1)CO)O)O)O

Description

Gluconapin(1-) is an alkenylglucosinolate that is the conjugate base of gluconapin. It is a conjugate base of a gluconapin.

Scientific Research Applications

Synthesis and Chemical Properties

• The synthesis of various 1-thio-D-glucopyranose derivatives, including sulfonic acids, sulfonate esters, and sulfonamides, has been described. These compounds, due to their unique anomeric functionality, are potentially useful in studies of enzyme inhibition and in understanding enzyme structure, mechanism, and function (Knapp, Darout, & Amorelli, 2006).

Glycosylation Processes

• Lewis acid-catalyzed glycosylation of alcohols by glucose 1,2-cyclic sulfites has been investigated. This process affords β-O-glycosides, indicating potential applications in carbohydrate chemistry and synthesis (Sanders & Kiessling, 1994).

Potential as Glucosidase Inhibitors

• The synthesis of thio analogues of n-propyl kojibioside, targeting evaluation as potential glucosidase inhibitors, demonstrates the therapeutic potential of such compounds in medical research (Andrews & Pinto, 1995).

Polymerization and Material Science

• Cationic polymerization of 1,2-O-Sulfinyl glucopyranose, a novel monomer, leads to the synthesis of polysaccharide derivatives. This highlights its application in material science and polymer research (Shetty, Koyama, & Nakano, 2016).

Glycosidase Inhibitory Activity

• Synthesis and evaluation of 5-thioglucopyranosylamines as inhibitors of maltose hydrolysis by glucoamylase, accompanied by molecular modeling of complexes with glucoamylase, suggest applications in understanding enzyme-substrate interactions and potential therapeutic uses (Randell et al., 1999).